5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid

• IUPAC Name: 5-chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C12H11ClO3/c1-5-4-8-9(6(2)10(5)13)7(3)11(16-8)12(14)15/h4H,1-3H3,(H,14,15)
• InChI Key: YLGMXZDTDSQUKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1Cl)C)C(=C(O2)C(=O)O)C
• Molecular Formula: C12H11ClO3
• Molecular Weight: 238.66 g/mol
• CAS No.: 1019111-86-4

Description

5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid is a chemical compound that belongs to the class of benzofurans. Benzofuran derivatives are found in a wide range of natural products and have a broad array of biological and pharmacological applications.

Synthesis Analysis

The synthesis of benzofuran derivatives can be achieved through various methods. One such method is the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. Another method involves the use of a cocatalysis system (PdI2-thiourea and CBr4) that enables a carbonylative cyclization of a broad range of o-hydroxylarylacetylenes.

Chemical Reactions Analysis

The Suzuki–Miyaura coupling reaction is a key chemical reaction involving benzofuran derivatives. This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst.

Scientific Research Applications

Synthesis and Coordination Reactions

5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid is involved in complex synthesis processes. For example, it has been used in the synthesis of [1]benzofuro[3,2-c]pyridine and its derivatives, which are important for the preparation of complexes with metals like copper and cobalt. These complexes have high thermal stability, making them relevant in material science and coordination chemistry (Mojumdar, Šimon, & Krutošíková, 2009).

Novel Compound Synthesis

This compound also plays a role in the facile synthesis of novel compounds. For example, it has been used in the synthesis of various benzofuran-quinoline-3-carboxylic acid derivatives, demonstrating its utility in creating new chemical entities with potential biological activities (Gao, Liu, Jiang, & Li, 2011).

Structural Studies and Hydrogen Bonding

Studies have also focused on the structural aspects of benzofuran derivatives. For instance, research on 1-benzofuran-2,3-dicarboxylic acid, a related compound, revealed insights into its hydrogen bonding and pi-pi interactions, which are crucial in crystallography and molecular design (Titi & Goldberg, 2009).

Lipase-Mediated Kinetic Resolution

The compound has been used in studies exploring the lipase-catalyzed kinetic resolution of esters, showcasing its relevance in stereochemical investigations and the development of enantiomerically pure substances (Ferorelli et al., 2001).

Synthesis of Isothiocoumarin Derivatives

Its utility extends to the synthesis of isothiocoumarin derivatives, indicating its versatility in creating diverse chemical structures with potential pharmacological importance (Pokhodylo, Matiychuk, & Obushak, 2010).

Future Directions

Research on natural products containing benzofuran has remarkably increased during the past few decades. Newly isolated natural products with complex structures are being studied, characterized, and screened for possible biological activities. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Mechanism of Action

Target of Action

Benzofuran derivatives have been found to exhibit various biological activities , suggesting that they may interact with multiple targets.

Mode of Action

Benzofuran derivatives have been used in suzuki–miyaura (sm) cross-coupling reactions , which involve the formation of carbon-carbon bonds through the interaction of palladium with electrophilic and nucleophilic organic groups .

Biochemical Pathways

The sm cross-coupling reaction, in which benzofuran derivatives can participate, involves oxidative addition and transmetalation , suggesting that these compounds may influence related biochemical pathways.

Pharmacokinetics

It’s worth noting that improved bioavailability is a target achieved with most of the more recent benzofuran derivatives, allowing for once-daily dosing .

Result of Action

Some substituted benzofurans have shown significant cell growth inhibitory effects in different types of cancer cells , suggesting potential cytotoxic activity.

Action Environment

The sm cross-coupling reaction, in which benzofuran derivatives can participate, is known for its mild and functional group tolerant reaction conditions , suggesting that these compounds may exhibit stability under various environmental conditions.

Biochemical Analysis

Biochemical Properties

5-Chloro-3,4,6-trimethyl-1-benzofuran-2-carboxylic acid plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been observed to inhibit certain enzymes involved in oxidative stress pathways, thereby exhibiting antioxidant properties . Additionally, this compound can bind to specific proteins, altering their conformation and activity, which may contribute to its antimicrobial effects .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the expression of genes involved in inflammatory responses, thereby reducing inflammation . Moreover, it affects cellular metabolism by interacting with metabolic enzymes, leading to changes in metabolite levels and energy production .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, leading to their inhibition or activation . This binding can result in conformational changes that alter the activity of these biomolecules. Additionally, the compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under certain conditions, but it can degrade under others, affecting its long-term efficacy . Studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in cell growth and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as reducing oxidative stress and inflammation . At higher doses, it can cause toxic or adverse effects, including cellular damage and organ toxicity . These threshold effects highlight the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels . For instance, the compound can inhibit enzymes involved in lipid metabolism, leading to changes in lipid levels and distribution . These interactions can have significant implications for metabolic health and disease.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions influence the localization and accumulation of the compound, affecting its bioavailability and efficacy . For example, the compound may be transported into cells via specific membrane transporters, where it can exert its biological effects .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . This localization can influence the compound’s interactions with biomolecules and its overall biological activity .